Cas no 891869-05-9 (2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product name: 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 891869-05-9
• MF: C₁₉H₁₅F₂N₃O₄
• MW: 387.336911439896
• CID: 6598420
• PubChem ID: 22520504

2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methoxyphenyl)acetamide
• 2-[4-(3,4-difluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(3-methoxyphenyl)acetamide
• F2580-0975
• 891869-05-9
• AKOS001911985
• 2-(4-(3,4-difluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C19H15F2N3O4/c1-28-14-4-2-3-12(9-14)22-17(25)11-23-7-8-24(19(27)18(23)26)13-5-6-15(20)16(21)10-13/h2-10H,11H2,1H3,(H,22,25)
• InChI Key： HXLNWUIMAULPIA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CN1C=CN(C2=CC=C(F)C(F)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 387.10306229g/mol
• Monoisotopic Mass: 387.10306229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methoxyphenyl)acetamide

2-4-(3,4-Difluorophenyl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-yl-N-(3-Methoxyphenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 891869-05-9, known as 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug development and advanced materials. The long-tail keyword for this compound emphasizes its unique chemical composition and functional groups.

The molecular structure of this compound is characterized by a tetrahydropyrazine ring system with a difluorophenyl substituent and an acetamide group. The presence of the difluorophenyl group introduces electronic effects that enhance the molecule's stability and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the most recent advancements in the study of this compound involves its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The tetrahydropyrazine core provides a rigid framework that can encapsulate drug molecules while the methoxyphenyl group enhances solubility in aqueous environments. This dual functionality makes it a promising candidate for targeted drug delivery.

In addition to its medicinal applications, this compound has shown potential in the field of polymer chemistry. Its ability to form stable covalent bonds with polymer chains has led to the development of novel materials with enhanced mechanical properties. Recent experiments have demonstrated that incorporating this compound into polymeric matrices can significantly improve tensile strength and thermal stability.

The synthesis of 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methoxyphenyl)acetamide involves a multi-step process that includes Friedel-Crafts acylation and subsequent cyclization reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis have been employed to accelerate reaction times while maintaining product quality.

From an environmental perspective, the compound's biodegradability has been a topic of interest. Studies indicate that under specific conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This property aligns with current trends toward sustainable chemistry and green manufacturing processes.

In conclusion, CAS No. 891869-05-9 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing modern science is expected to grow significantly.